![molecular formula C9H14N2O2 B14316160 3-[(Dimethylamino)methylidene]-1-methylpiperidine-2,6-dione CAS No. 111725-60-1](/img/no-structure.png)
3-[(Dimethylamino)methylidene]-1-methylpiperidine-2,6-dione
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Overview
Description
3-[(Dimethylamino)methylidene]-1-methylpiperidine-2,6-dione is a chemical compound known for its unique structure and properties. It is often used in various chemical reactions and has applications in multiple scientific fields, including chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(Dimethylamino)methylidene]-1-methylpiperidine-2,6-dione can be achieved through several methods. One common approach involves the reaction of dimethylamine with a suitable precursor under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure settings to ensure the desired product is obtained .
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale reactors and continuous flow processes to maximize yield and efficiency. The use of advanced purification techniques ensures the final product meets the required purity standards for various applications .
Chemical Reactions Analysis
Types of Reactions
3-[(Dimethylamino)methylidene]-1-methylpiperidine-2,6-dione undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.
Reduction: The compound can be reduced to form various derivatives, depending on the reducing agent used.
Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to ensure optimal results .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various amines and other derivatives .
Scientific Research Applications
3-[(Dimethylamino)methylidene]-1-methylpiperidine-2,6-dione has numerous applications in scientific research:
Chemistry: It is used as a reagent in various organic synthesis reactions, helping to create complex molecules.
Biology: The compound is used in biochemical assays and studies involving enzyme interactions.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to 3-[(Dimethylamino)methylidene]-1-methylpiperidine-2,6-dione include:
- 3-[(Dimethylamino)methylidene]furan-2(3H)-thione
- 3-[(Dimethylamino)methylidene]furan-2(3H)-one
Uniqueness
What sets this compound apart from these similar compounds is its unique structure, which allows for specific interactions with molecular targets. This uniqueness makes it particularly valuable in certain chemical reactions and scientific applications .
Properties
111725-60-1 | |
Molecular Formula |
C9H14N2O2 |
Molecular Weight |
182.22 g/mol |
IUPAC Name |
3-(dimethylaminomethylidene)-1-methylpiperidine-2,6-dione |
InChI |
InChI=1S/C9H14N2O2/c1-10(2)6-7-4-5-8(12)11(3)9(7)13/h6H,4-5H2,1-3H3 |
InChI Key |
BCOCNARAIJPZJY-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=O)CCC(=CN(C)C)C1=O |
Origin of Product |
United States |
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